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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283 Get Quote

Essential Safety and Handling Guide for
Pentaethylene Glycol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate, essential information for the safe handling and

disposal of Pentaethylene glycol, a common laboratory chemical. Adherence to these

procedures will minimize risks and ensure a safe working environment.

Personal Protective Equipment (PPE)
When handling Pentaethylene glycol, the following personal protective equipment is

mandatory to prevent exposure and ensure safety.
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PPE Category Specific Recommendations

Eye Protection
Safety goggles with side-shields are required to

protect against splashes.[1]

Hand Protection

Wear appropriate protective gloves to prevent

skin contact.[1][2][3] Nitrile rubber gloves with a

thickness greater than 0.11 mm are a suitable

option.[4]

Body Protection

Impervious clothing or a lab coat should be worn

to protect the skin. In cases of high risk of

exposure, chemical-resistant suits and boots

may be necessary.

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate or if irritation is experienced, a

NIOSH/MSHA approved respirator should be

used.

Quantitative Data
Property Value

Flash Point > 110 °C (> 230 °F)

Molecular Formula C10H22O6

Molecular Weight 238.28 g/mol

Operational Plan: Handling and Storage
Handling:

Always handle Pentaethylene glycol in a well-ventilated area to keep airborne

concentrations low.

Avoid direct contact with skin and eyes.

Do not breathe in mist, vapor, or gas.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.

Ensure that an eyewash station and a safety shower are readily accessible in the storage

and handling areas.

Disposal Plan
The disposal of Pentaethylene glycol must be handled with care to prevent environmental

contamination.

Waste Classification: Determine if the waste is classified as hazardous according to local,

state, and federal regulations. Laboratory analysis, such as the Toxicity Characteristic

Leaching Procedure (TCLP), may be required to determine if it contains heavy metals or

other toxic constituents.

Disposal Method: Do not pour Pentaethylene glycol down the drain or into sewer systems.

It should be disposed of as hazardous waste through a licensed disposal contractor.

Containers: Store waste in clearly labeled, leak-proof containers. Do not mix with other

waste materials. Handle empty containers as you would the product itself, as they may retain

residues.

Emergency Procedures: Spill Response Workflow
In the event of a spill, follow this workflow to ensure a safe and effective cleanup.
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Caption: Workflow for handling a Pentaethylene glycol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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